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Compound of Interest |

Compound Name: Ogremorphin
Cat. No.: B15602685
Get Quote
\ J

Disclaimer: Ogremorphin (OGM) is a potent, novel small molecule inhibitor of the G protein-
coupled receptor GPR68, used for research purposes only.[1][2][3][4] It is not intended for
human use.[1][2] This document provides procedural guidance for the safe handling and
disposal of Ogremorphin, its contaminated labware, and associated waste materials. All
procedures must be conducted in accordance with federal, state, and local regulations for
hazardous waste.[5]

Hazard Assessment and Chemical Properties

Ogremorphin is a potent inhibitor of GPR68, with an EC50 of 170 nM, and has demonstrated
anti-inflammatory and anti-tumor activities in research settings.[1][2] It can induce ferroptosis in
certain cancer cells and modulate inflammatory responses.[2][3] Due to its high potency and
biological activity, it must be handled with care, assuming it may have pharmacological effects
if accidentally ingested or absorbed. All personnel must be trained on its properties and
potential hazards before handling.

Table 1: Ogremorphin Physicochemical Data
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Property Value

Chemical Name GPR68-IN-1

Synonyms OGM, OGM-8345[2]

CAS Number 352563-21-4[1]

Molecular Formula C20H23Ns0 (example, actual may vary)
Molecular Weight 321.4 g/mol (example, actual may vary)
Formulation Crystalline solid

Low water solubility, soluble in PEG400,

Solubility
DMSO[1]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Ogremorphin in any form (solid, in
solution, or as waste). This includes, but is not limited to:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: A dust mask or respirator should be used when handling the
powdered form to avoid inhalation.

All handling of powdered Ogremorphin should occur within a certified chemical fume hood.

Disposal Procedures

The disposal of Ogremorphin and its associated waste must be managed as hazardous
pharmaceutical waste.[6][7] The primary method of disposal for hazardous pharmaceutical
waste is incineration through a licensed environmental management vendor.[5][6][8] Do not
dispose of Ogremorphin down the drain or in regular trash.[6][9]
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Table 2: Waste Stream Segregation and Disposal

Waste Type

Container

Disposal Protocol

Unused/Expired Ogremorphin
(Bulk)

Black RCRA Hazardous Waste

Container[6]

Collect in a clearly labeled,
sealed, and leak-proof
container. Label as
"Hazardous Waste
Pharmaceuticals” with the full
chemical name.[7] Arrange for
pickup by your institution's
Environmental Health and
Safety (EHS) office for

incineration.[8]

Contaminated Labware (glass,

plastic)

Sharps/Glass Waste Box lined

with a hazardous waste bag

Rinse items three times with a
suitable solvent (e.g., ethanol,
acetone). Collect the solvent
rinsate as hazardous waste.[9]
Dispose of the rinsed labware
in the appropriate sharps/glass

waste container.

Contaminated PPE (gloves,

wipes)

Yellow Chemotherapy/Trace
Waste Bin or designated

hazardous waste bag[5]

Collect all contaminated
disposable items in a clearly
labeled, leak-proof plastic bag
designated for hazardous
drug-related waste.[5] Keep
the bag inside a covered waste

container until pickup.[5]

Aqueous Solutions & Rinsate

Hazardous Liquid Waste
Container (compatible

material)

Collect all liquid waste
containing Ogremorphin,
including solvent rinses. Label
the container clearly with
"Hazardous Waste," the
chemical name, and

approximate concentration.
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Experimental Protocols: Step-by-Step Disposal

Protocol 1: Disposal of Unused Ogremorphin Powder
Preparation: Work within a chemical fume hood. Ensure all necessary PPE is worn.

Container Labeling: Obtain a designated hazardous waste container from your EHS
department. Ensure it is clearly labeled "Hazardous Waste Pharmaceuticals: Ogremorphin®.

[7]

Transfer: Carefully transfer the unused or expired Ogremorphin powder into the hazardous
waste container.

Sealing: Securely seal the container.[7]

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area.

Pickup: Contact your institution's EHS office to schedule a pickup for disposal via a licensed
vendor.

Protocol 2: Decontamination of Non-Disposable Glassware

Initial Rinse: In a fume hood, rinse the glassware three times with a small amount of an
appropriate solvent (e.g., ethanol) to remove residual Ogremorphin.

Collect Rinsate: Collect all solvent rinsate into a designated liquid hazardous waste
container.

Washing: The glassware can now be washed using standard laboratory procedures.

Record Keeping: Document the decontamination procedure in your lab notebook.

Spill Management

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or the
powder is airborne.
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» Secure Area: Restrict access to the spill area.
o PPE: Don appropriate PPE, including respiratory protection for powders.

o Containment: For powders, gently cover with damp paper towels to prevent dust. For liquids,
use absorbent pads.

o Cleanup: Collect all contaminated materials (absorbent pads, towels, etc.) using forceps or
other tools.

o Dispose: Place all cleanup materials into a sealed, labeled hazardous waste container.[10]

o Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials
as hazardous waste.

Visualization of Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Ogremorphin waste streams.
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Caption: Logical workflow for Ogremorphin waste stream management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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